Cas no 140622-64-6 (Methanone, (oxydi-4,1-phenylene)bis[(2,4,6-trimethylphenyl)-)

• Product Name: Methanone, (oxydi-4,1-phenylene)bis[(2,4,6-trimethylphenyl)-
• CAS No: 140622-64-6
• MF: C₃₂H₃₀O₃
• MW: 462.578809261322
• CID: 1307404
• PubChem ID: 15737671
• Update Time: 2025-04-20

Methanone, (oxydi-4,1-phenylene)bis[(2,4,6-trimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• [4-[4-(2,4,6-trimethylbenzoyl)phenoxy]phenyl]-(2,4,6-trimethylphenyl)methanone
• DTXSID80577700
• 140622-64-6
• [Oxydi(4,1-phenylene)]bis[(2,4,6-trimethylphenyl)methanone]
• Methanone, (oxydi-4,1-phenylene)bis[(2,4,6-trimethylphenyl)-

• Inchi： 1S/C32H30O3/c1-19-15-21(3)29(22(4)16-19)31(33)25-7-11-27(12-8-25)35-28-13-9-26(10-14-28)32(34)30-23(5)17-20(2)18-24(30)6/h7-18H,1-6H3
• InChI Key： UPOJRYDDLXFZRX-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)C(C1C(C)=CC(C)=CC=1C)=O)C1C=CC(=CC=1)C(C1C(C)=CC(C)=CC=1C)=O

Computed Properties

• Exact Mass: 462.2196
• Monoisotopic Mass: 462.21949481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 630
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.3
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37